Cas no 2172588-61-1 (5-ethyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-ethyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172588-61-1
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5569073
• PubChem ID: 165596432
• Update Time: 2025-06-08

5-ethyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1593847
• 5-ethyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide
• 2172588-61-1

• Inchi： 1S/C11H20N4O/c1-3-5-6-7-8-15-9(4-2)10(11(12)16)13-14-15/h3-8H2,1-2H3,(H2,12,16)
• InChI Key： VLNKPXKZDPJSHB-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CC)N(CCCCCC)N=N1)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-ethyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-ethyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172588-61-1)

5-ethyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 2172588-61-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This triazole derivative exhibits a unique structural framework characterized by an ethyl and hexyl substituent on the triazole ring, coupled with a carboxamide functional group. The compound's molecular architecture suggests potential applications in drug design, particularly in the development of bioactive molecules targeting various therapeutic pathways.

The significance of 5-ethyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide lies in its versatility as a pharmacophore. The presence of the triazole ring, a well-documented scaffold in medicinal chemistry, contributes to its ability to interact with biological targets such as enzymes and receptors. Additionally, the carboxamide group enhances its solubility and bioavailability, making it a promising candidate for further exploration in drug discovery programs.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. 5-Ethyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide is no exception and has been studied for its potential pharmacological properties. Preliminary studies indicate that this compound may exhibit antimicrobial and anti-inflammatory effects, which are of great interest in the development of novel therapeutic agents. The hexyl substituent further modulates its pharmacokinetic profile, potentially improving tissue penetration and metabolic stability.

The synthesis of 5-ethyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework. The efficiency of these synthetic routes is crucial for large-scale production and subsequent preclinical evaluations.

One of the most compelling aspects of 5-ethyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide is its potential as a lead compound for structure-based drug design. Computational modeling and molecular docking studies have been instrumental in understanding its binding interactions with biological targets. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors with high affinity, suggesting its suitability for modulating key cellular processes.

The pharmaceutical industry has increasingly recognized the importance of innovative chemical entities like 5-Ethyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide in addressing unmet medical needs. Its unique structural features make it an attractive candidate for further optimization through medicinal chemistry interventions. By modifying substituents or functional groups strategically, researchers aim to enhance its therapeutic efficacy while minimizing potential side effects.

Preclinical studies are essential for evaluating the safety and efficacy of 2172588-61-1 before human trials can commence. These studies involve rigorous testing in vitro and in vivo to assess toxicity profiles, pharmacokinetic behavior, and mechanism of action. The outcomes of these studies will provide critical insights into the compound's potential as a drug candidate and guide subsequent development efforts.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and artificial intelligence (AI) has accelerated the discovery process for compounds like 5-Ethyl-1-hexyl-1H-1,2,3-triazole-4-carboxamide. These tools enable researchers to rapidly identify promising candidates from large libraries of molecules based on predefined criteria. Such advancements have significantly reduced the time required to move from initial discovery to clinical development.

In conclusion,5-Ethyl-hexyl-lH-l ,2 ,3 -triazole -4 -carboxamide (CAS No .2172588 61 11) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications . Further research endeavors are warranted to fully elucidate its pharmacological properties , optimize synthetic methodologies , and explore its clinical potential . The continued investigation into this compound underscores the importance of innovative chemical entities in addressing global health challenges .